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Compound of Interest

Compound Name: (+)-Apoverbenone

Cat. No.: B2804160

For immediate reference, this document outlines the essential procedures for the safe handling
and disposal of (+)-Apoverbenone, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

(+)-Apoverbenone, a bicyclic monoterpenoid utilized in complex organic synthesis, requires
careful management during its disposal due to its hazardous properties. Adherence to the
following protocols is critical for minimizing risks and ensuring responsible chemical waste
management.

I. Safety and Hazard Information

(+)-Apoverbenone is classified as a hazardous substance. All personnel handling this
chemical for disposal must be familiar with its associated risks and wear appropriate Personal
Protective Equipment (PPE), including safety goggles, chemical-resistant gloves (nitrile or
neoprene), and a lab coat. All handling of the chemical should occur in a well-ventilated area or
a chemical fume hood.

Based on available safety data, (+)-Apoverbenone is characterized by the following hazards:
e Combustible Liquid: It can ignite when exposed to heat or flame.[1]
o Skin Irritant: Causes skin irritation upon contact.[1]

e Serious Eye Irritant: Can cause significant eye damage.[1]
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e Respiratory Irritant: May cause irritation to the respiratory tract if inhaled.[1]

Il. Quantitative Data Summary

While specific experimental data for (+)-Apoverbenone is limited, the following table

summarizes its known properties and includes data from its close structural analog, Verbenone,

for reference.

Value for (+)-

Reference Value for

Property
Apoverbenone Verbenone
CAS Number 35408-03-8 1196-01-6
Molecular Formula CoH120 C10H140
Molecular Weight 136.19 g/mol 150.22 g/mol
Appearance Combustible liquid[1] Light yellow liquid[2]
Boiling Point Not available 227-228 °C[2]
Flash Point Not available 85 °C / 185 °F (closed cup)[2]
Density Not available 0.975 g/mL at 20 °C

GHS Hazard Codes

H227, H315, H319, H335[1]

Not explicitly classified, but
considered a combustible
liquid[2]

lll. Experimental Protocols Cited

The hazard classifications for (+)-Apoverbenone are derived from the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) as provided by PubChem.[1]

Physical property data for the analogous compound Verbenone are based on standard

experimental measurements as reported in safety data sheets.[2]

IV. Step-by-Step Disposal Procedure

The disposal of (+)-Apoverbenone must be carried out in accordance with all local, state, and

federal regulations. Under no circumstances should this chemical be disposed of down the
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drain or in regular trash.[3][4]

. Waste Collection and Storage:

Container: Collect waste (+)-Apoverbenone in a designated, compatible, and properly
sealed waste container. The original container or a clean, dry, chemical-resistant container
(e.g., glass or metal) is suitable.[3][5] Ensure the container material is compatible with a
combustible organic liquid.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "(+)-Apoverbenone," and list all identified hazards (Combustible, Skin
Irritant, Eye Irritant, Respiratory Irritant).[3]

Segregation: Store the waste container in a designated satellite accumulation area away
from incompatible materials, particularly strong oxidizing agents.[2] Keep it separated from
heat sources, sparks, and open flames.[5][6]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[3]

. Accidental Spill Protocol:
Immediate Action: In case of a spill, evacuate non-essential personnel from the area.
Ventilation: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite. Do not use combustible materials like paper towels to absorb large spills.

Collection: Carefully collect the absorbed material and place it into a designated hazardous
waste container.

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials
should also be disposed of as hazardous waste.

. Final Disposal Logistics:
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o Professional Disposal Service: The disposal of (+)-Apoverbenone must be handled by a
licensed and certified hazardous waste management company.[5][7] Do not attempt to treat
or dispose of the chemical waste on-site.

o Scheduling Pickup: Contact your institution's Environmental Health and Safety (EH&S)
department or a contracted waste disposal service to arrange for the pickup of the
hazardous waste container.[3]

o Documentation: Ensure all required paperwork for the waste manifest is completed
accurately before the waste is transported off-site.

V. Visual Workflow for Disposal

The following diagram illustrates the key decision points and procedural flow for the proper
disposal of (+)-Apoverbenone.
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Workflow for (+)-Apoverbenone Disposal
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Caption: Disposal workflow for (+)-Apoverbenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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